Cas no 683216-89-9 (2-(4-Bromo-2-fluorobenzyl)malonic acid)

• Product Name: 2-(4-Bromo-2-fluorobenzyl)malonic acid
• CAS No: 683216-89-9
• MF: C₁₀H₈BrFO₄
• MW: 291.070526123047
• CID: 6625045
• PubChem ID: 54775539
• Update Time: 2024-01-08

2-(4-Bromo-2-fluorobenzyl)malonic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromo-2-fluorophenyl)methyl]propanedioic acid
• 2-(4-Bromo-2-fluorobenzyl)malonic acid
• AKOS005264869
• 683216-89-9
• Propanedioic acid, 2-[(4-bromo-2-fluorophenyl)methyl]-

• Inchi： 1S/C10H8BrFO4/c11-6-2-1-5(8(12)4-6)3-7(9(13)14)10(15)16/h1-2,4,7H,3H2,(H,13,14)(H,15,16)
• InChI Key： JKCRTTWTMURVLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 289.95900g/mol
• Monoisotopic Mass: 289.95900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.761±0.06 g/cm3(Predicted)
• Boiling Point: 430.3±45.0 °C(Predicted)
• pka: 3.12±0.12(Predicted)